Cas no 1545268-95-8 (1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 1545268-95-8
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5710374
• PubChem ID: 83222709
• Update Time: 2025-05-23

1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1112315
• 1-[(2-BROMOPHENYL)METHYL]-3-METHYL-1H-PYRAZOL-4-AMINE
• AKOS021544784
• 1545268-95-8
• 1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H12BrN3/c1-8-11(13)7-15(14-8)6-9-4-2-3-5-10(9)12/h2-5,7H,6,13H2,1H3
• InChI Key： RKKOHBHAUBEBJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 1545268-95-8)

1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromophenyl moiety and a pyrazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number, 1545268-95-8, ensures precise identification in global chemical databases, catering to researchers and industries seeking high-purity reagents.

Recent trends highlight growing interest in heterocyclic compounds like 1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine, driven by their applications in drug discovery. Searches for "pyrazole derivatives in medicine" or "bromophenyl compounds for synthesis" reflect this demand. The compound's amine functional group further enhances its reactivity, enabling modifications for targeted biological activity—a key focus in developing kinase inhibitors or antimicrobial agents.

From a synthetic chemistry perspective, the 2-bromophenyl segment offers versatility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This aligns with the surge in queries like "palladium-catalyzed reactions with bromoarenes." Researchers also explore its potential in fluorescence labeling, given the electron-withdrawing nature of the bromine atom, which could aid in imaging technologies.

Environmental and safety considerations are paramount when handling 1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine. While not classified as hazardous under standard guidelines, proper storage (e.g., anhydrous conditions) is recommended to preserve stability. FAQs like "pyrazole amine solubility" or "storage conditions for brominated compounds" underscore user concerns about practical usage.

In agrochemical contexts, derivatives of this compound are investigated for pesticide development, addressing queries such as "pyrazole-based crop protection agents." Its structural motifs mimic natural ligands, offering eco-friendly alternatives—a hotspot amid rising demand for sustainable agriculture solutions.

Analytical characterization of CAS 1545268-95-8 typically involves HPLC, NMR, and mass spectrometry, ensuring batch consistency. Lab professionals frequently search for "NMR peaks for pyrazole amines" or "HPLC methods for bromoaromatics," emphasizing the need for reliable protocols.

Future research may explore 1-(2-bromophenyl)methyl-3-methyl-1H-pyrazol-4-amine's role in material science, particularly in conductive polymers or MOFs (Metal-Organic Frameworks). Such applications resonate with trending topics like "organic electronics" and "smart materials design," positioning this compound as a multidisciplinary asset.